Cas no 26171-83-5 (1,2-Butanediol)

1,2-Butanediol structure
1,2-Butanediol structure
Product Name:1,2-Butanediol
CAS No:26171-83-5
MF:C4H10O2
MW:90.1210017204285
CID:88653
PubChem ID:11429
Update Time:2025-11-01

1,2-Butanediol Chemical and Physical Properties

Names and Identifiers

    • 1,2-Butanediol
    • 1,2-Butylene glycol
    • 1,2-(Dihydroxy)butane
    • 1,2-Butandiol
    • Butane-1,2-diol
    • DL-1,2-Butanediol
    • Ethylethylene glycol
    • NSC 24242
    • α-Butylene glycol
    • alpha-Butyleneglycol
    • 4-01-00-02507 (Beilstein Handbook Reference)
    • MFCD09953765
    • (+/-)-1,2-butanediol
    • SB44654
    • 1,2-BUTANEDIOL [INCI]
    • NSC24242
    • DTXSID6040375
    • 1,2Dihydroxybutane
    • HSDB 1507
    • butanol-2-ol
    • 26171-83-5
    • 1,2-BUTANEDIOL [HSDB]
    • 1,2-Butanediol, 98%
    • AI3-07554
    • a-Butyleneglycol
    • .alpha.-Butylene glycol
    • alphaButyleneglycol
    • 584-03-2
    • alphaButylene glycol
    • (2S)-1,2-Butanediol
    • CHEBI:52682
    • CAS-584-03-2
    • Q161457
    • SY068699
    • MFCD00004570
    • alpha-Butylene glycol
    • SB44658
    • NS00042568
    • SB83785
    • E78102
    • SY077142
    • 1,2-Dihydroxybutane
    • Butanediol, 1,2-
    • DTXCID4020375
    • Butanediol, 1,2
    • UNII-RUN0H01QEU
    • RUN0H01QEU
    • AS-56547
    • SY049664
    • EINECS 209-527-2
    • .+/-.-1,2-Butanediol
    • (+/-)-BUTANE-1,2-DIOL
    • AKOS009156823
    • a-Butylene glycol
    • BRN 0969169
    • MFCD09953764
    • 1,2Butylene glycol
    • NCGC00356996-01
    • 1,2-Butanediol, purum, >=98.0% (GC)
    • B0804
    • Z600450538
    • EN300-67111
    • NSC-24242
    • 1,2-Butanediol, (.+/-.)-
    • 1,2-butylene-glycol
    • Tox21_303800
    • Inchi: 1S/C4H10O2/c1-2-4(6)3-5/h4-6H,2-3H2,1H3
    • InChI Key: BMRWNKZVCUKKSR-UHFFFAOYSA-N
    • SMILES: CCC(CO)O

Computed Properties

  • Exact Mass: 90.0681
  • Monoisotopic Mass: 90.06808
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 28.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 40.5

Experimental Properties

  • Color/Form: Colorless liquid with sweet taste
  • Density: 1.006 g/mL at 25 °C(lit.)
  • Melting Point: 0.07°C (estimate)
  • Boiling Point: 191-192 °C747 mm Hg(lit.)
  • Flash Point: 200 °F
  • Refractive Index: n20/D 1.438(lit.)
  • PSA: 40.46
  • LogP: -0.25040
  • Solubility: Slightly soluble in water, soluble in ethanol \ benzene, etc

1,2-Butanediol Security Information

  • WGK Germany:2
  • RTECS:EK0380000

1,2-Butanediol Pricemore >>

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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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Additional information on 1,2-Butanediol

1,2-Butanediol (CAS No. 26171-83-5): An Overview of Its Properties, Applications, and Recent Research

1,2-Butanediol (CAS No. 26171-83-5) is a versatile organic compound with a wide range of applications in various industries, including pharmaceuticals, cosmetics, and chemical synthesis. This compound is a diol, meaning it contains two hydroxyl (-OH) groups attached to the butane backbone. The unique structure of 1,2-Butanediol makes it an important intermediate in the production of polymers, solvents, and other chemical products.

The chemical formula of 1,2-Butanediol is C4H10O2, and it has a molecular weight of 90.12 g/mol. It is a colorless liquid with a mild odor and is soluble in water and many organic solvents. The compound's physical properties, such as its boiling point (189°C) and melting point (-89°C), make it suitable for use in a variety of industrial processes.

In the pharmaceutical industry, 1,2-Butanediol is used as a solvent and intermediate in the synthesis of various drugs. Its ability to form stable complexes with metal ions has led to its use in the development of new drug delivery systems. Recent research has explored the potential of 1,2-Butanediol-based polymers in controlled drug release applications, where the compound's biocompatibility and biodegradability are key advantages.

In the cosmetics industry, 1,2-Butanediol is used as a humectant and emollient in skin care products. Its moisturizing properties help to hydrate and soften the skin, making it a valuable ingredient in creams, lotions, and other personal care formulations. Additionally, its low toxicity and non-irritating nature make it safe for use in a wide range of cosmetic applications.

The chemical synthesis of 1,2-Butanediol can be achieved through various methods, including the hydration of butadiene or the hydrogenation of maleic anhydride. These processes are well-established and can be optimized for large-scale production. Recent advancements in catalytic technologies have further improved the efficiency and selectivity of these reactions, reducing production costs and environmental impact.

In terms of environmental considerations, 1,2-Butanediol is generally considered to have low toxicity and minimal environmental impact when used properly. However, like any chemical compound, it should be handled with care to avoid exposure to high concentrations or prolonged contact with skin or eyes. Proper storage and disposal practices are essential to ensure safety and compliance with regulatory standards.

The versatility of 1,2-Butanediol has also led to its use in research settings. Scientists are exploring its potential as a building block for new materials with unique properties. For example, recent studies have investigated the use of 1,2-Butanediol-based copolymers in the development of advanced coatings and adhesives with improved mechanical strength and durability.

In conclusion, 1,2-Butanediol (CAS No. 26171-83-5) is a multifunctional compound with a broad range of applications across various industries. Its unique chemical properties make it an essential component in pharmaceuticals, cosmetics, and chemical synthesis. Ongoing research continues to uncover new uses for this versatile diol, highlighting its importance in modern chemistry and materials science.

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